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Compound of Interest

Compound Name: Rimsulfuron-d6

Cat. No.: B12420502 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents like Rimsulfuron-d6 are paramount to

ensuring a safe and compliant work environment. This guide provides detailed procedures for

the safe disposal of Rimsulfuron-d6, adhering to best practices in laboratory safety and

chemical management.

Chemical and Physical Properties of Rimsulfuron-d6
A thorough understanding of the chemical and physical properties of Rimsulfuron-d6 is the

first step in ensuring its safe handling and disposal.

Property Value

Molecular Formula C₁₄H₁₁D₆N₅O₇S₂[1]

Molecular Weight 437.47 g/mol [1]

Appearance
Off-white cylindrical granules (for the non-

deuterated form)[2]

Odor
Characteristic weak odor (for the non-

deuterated form)[2]

Solubility Water solubility increases with pH.[3]

Stability Stable under recommended storage conditions.
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Experimental Protocol for Safe Disposal
This protocol outlines the step-by-step procedure for the disposal of small quantities of

Rimsulfuron-d6 typically used in a laboratory setting.

1. Personal Protective Equipment (PPE):

Before handling Rimsulfuron-d6, it is mandatory to be equipped with the appropriate personal

protective equipment to minimize exposure risk.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., butyl rubber, natural rubber, neoprene

rubber, or nitrile rubber) with a thickness of at least 14 mils are required.

Body Protection: A lab coat or long-sleeved shirt and long pants should be worn.

Respiratory Protection: In cases of dust generation or inadequate ventilation, use a NIOSH-

approved respirator.

2. Spill Management:

In the event of a spill, immediate and appropriate action is crucial.

Evacuate: If the spill is large, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, dike the spill to prevent it from spreading.

Cleanup: Carefully sweep or shovel the spilled material into a designated and properly

labeled waste container. Avoid generating dust.

Decontamination: Clean the spill area with a suitable detergent and water.

3. Disposal of Unused Rimsulfuron-d6 and Contaminated Materials:
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Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

Collect unused Rimsulfuron-d6 and any materials heavily contaminated with it (e.g.,

absorbent materials from a spill) in a clearly labeled, sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Container Rinsing:

For empty containers, triple rinse with an appropriate solvent (e.g., water, depending on

the formulation).

Add the rinsate to the application equipment or a mix tank for later use or dispose of it as

hazardous waste.

Final Disposal:

Wastes resulting from the use of this product must be disposed of at an approved waste

disposal facility.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste pickup and disposal procedures.

Do not dispose of Rimsulfuron-d6 down the drain or in the regular trash.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Rimsulfuron-
d6 in a laboratory setting.
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Start: Rimsulfuron-d6
Disposal Required

Don Personal Protective
Equipment (PPE)

Assess Waste Type:
- Unused Product

- Contaminated Materials
- Empty Containers

Collect solid waste in a
labeled, sealed container.

Unused Product or
Contaminated Materials

Triple rinse empty containers.
Collect rinsate.

Empty Containers

Accidental Spill Occurs

Store waste in a designated
hazardous waste accumulation area.

Contain and clean up spill
using appropriate methods.

Contact Environmental Health
& Safety (EHS) for pickup.

End: Proper Disposal
Completed

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Rimsulfuron-d6.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12420502?utm_src=pdf-body-img
https://www.benchchem.com/product/b12420502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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